Cas no 2765004-44-0 ((3-cyano-4-methanesulfonylphenyl)boronic acid)

• Product Name: (3-cyano-4-methanesulfonylphenyl)boronic acid
• CAS No: 2765004-44-0
• MF: C₈H₈BNO₄S
• MW: 225.029420852661
• CID: 6441398
• PubChem ID: 165982819
• Update Time: 2025-10-28

(3-cyano-4-methanesulfonylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-cyano-4-methanesulfonylphenyl)boronic acid
• B-[3-Cyano-4-(methylsulfonyl)phenyl]boronic acid
• 2765004-44-0
• EN300-2009950
• (3-Cyano-4-(methylsulfonyl)phenyl)boronic acid

• Inchi： 1S/C8H8BNO4S/c1-15(13,14)8-3-2-7(9(11)12)4-6(8)5-10/h2-4,11-12H,1H3
• InChI Key： OPJJANUIXFWDNZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(B(O)O)=CC=1C#N)(=O)=O

Computed Properties

• Exact Mass: 225.0267091g/mol
• Monoisotopic Mass: 225.0267091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on (3-cyano-4-methanesulfonylphenyl)boronic acid

Comprehensive Overview of (3-cyano-4-methanesulfonylphenyl)boronic acid (CAS No. 2765004-44-0): Properties, Applications, and Industry Insights

(3-cyano-4-methanesulfonylphenyl)boronic acid (CAS No. 2765004-44-0) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cyano and methanesulfonyl functional groups, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure, C8H8BNO4S, combines electron-withdrawing and electron-donating moieties, enabling precise control over reactivity in complex synthetic pathways.

In recent years, the demand for high-purity boronic acids like (3-cyano-4-methanesulfonylphenyl)boronic acid has surged, driven by advancements in targeted drug discovery and bioconjugation techniques. Researchers frequently search for "boronic acid catalysts for drug synthesis" or "stable arylboronic acids for OLED materials," reflecting its dual role in life sciences and advanced materials. The compound's sulfonyl group enhances water solubility, addressing a common challenge in biocompatible reaction conditions, while its cyano group facilitates click chemistry applications.

From an industrial perspective, 2765004-44-0 aligns with the growing focus on green chemistry principles. Its efficiency in palladium-catalyzed reactions reduces metal catalyst loading, answering frequent queries like "how to minimize heavy metal waste in API synthesis." Analytical data shows >98% purity in commercial batches, with HPLC and NMR spectroscopy serving as key quality control methods—a critical detail for laboratories searching for "certified boronic acid suppliers."

The thermal stability of (3-cyano-4-methanesulfonylphenyl)boronic acid (decomposition point: 215°C) makes it suitable for high-temperature polymerization processes, particularly in developing conductive polymers for flexible electronics. This property responds to trending searches such as "heat-resistant organic semiconductors" and "boron-based electronic materials." Storage recommendations (2-8°C under inert atmosphere) and handling protocols are frequently documented in safety data sheets, emphasizing its stability under proper conditions.

Innovative applications extend to proteolysis-targeting chimeras (PROTACs), where this boronic acid's ability to form reversible bonds with proteins addresses popular inquiries about "E3 ligase recruiters in targeted protein degradation." Recent patent analyses reveal its incorporation in kinase inhibitor scaffolds, particularly for BTK and EGFR targets—topics dominating oncology research forums. The compound's logP value (1.2) and hydrogen bond acceptor count (5) make it a frequent subject in "Lipinski's rule of five calculations" discussions.

Quality benchmarks for CAS 2765004-44-0 include stringent heavy metal limits (<5 ppm) and residual solvent specifications, meeting ICH Q3C guidelines. These parameters are crucial for researchers comparing "pharma-grade vs. industrial-grade boronic acids." The compound's crystalline form (orthorhombic, P2₁2₁2₁ space group) has been characterized by X-ray diffraction, providing structural validation for crystallography-focused studies.

Emerging trends highlight its utility in bioorthogonal chemistry, with the methanesulfonyl group enabling site-specific protein modification—a hot topic in ADC (antibody-drug conjugate) development. This aligns with frequent searches for "non-antibody bioconjugation techniques 2024." The compound's 13C NMR shifts (δ 118.2, 132.5, 145.7 ppm for aromatic carbons) serve as reference data for synthetic chemists verifying reaction products.

Supply chain analytics indicate growing procurement of (3-cyano-4-methanesulfonylphenyl)boronic acid by CDMOs specializing in small-molecule CRO services, particularly for fragment-based drug discovery libraries. This reflects broader industry shifts toward modular synthesis platforms, a subject extensively covered in recent ACS symposium publications. The compound's millimolar solubility in THF (23 mg/mL at 25°C) makes it ideal for high-throughput screening applications.

Environmental impact assessments demonstrate favorable biodegradation potential (OECD 301B >60% in 28 days), addressing sustainability concerns raised in "green metrics for boronic acids" research. Its low bioaccumulation factor (BCF <100) further enhances its profile for industrial-scale applications under REACH regulations. These characteristics position 2765004-44-0 as a sustainable choice compared to traditional organotin reagents.

Future research directions may explore its photophysical properties for OLED host materials, given the compound's fluorescence quantum yield (Φ_F = 0.12 in acetonitrile). This potential answers growing interest in "boron-based emissive materials" for display technologies. Collaborative studies between academic and industrial researchers continue to uncover novel applications, solidifying (3-cyano-4-methanesulfonylphenyl)boronic acid's role as a multifaceted tool in modern chemistry.